Cas no 51481-10-8 (Deoxynivalenol)

• Product Name: Deoxynivalenol
• CAS No: 51481-10-8
• Molecular Formula: C₁₅H₂₀O₆
• Molecular Weight: 296.3157
• MDL: MFCD09039270
• CID: 367996
• PubChem ID: 24893213

Deoxynivalenol Properties

Names and Identifiers

• Trichothec-9-en-8-one,12,13-epoxy-3,7,15-trihydroxy-, (3a,7a)-
• Deoxynivalenol
• 4-Deoxynivalenol in acetonitrile
• Deoxynivalenol solution
• MaizeflourwithDeoxynivalenol
• WheatwithDeoxynivalenol
• (3beta,7alpha,12R)-3,7,15-trihydroxy-12,13-epoxytrichothec-9-en-8-one
• 3α,7α,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-one
• 50µg
• Vomintoxin
• DON solution
• DON
• (3α,7α)-3,7,15-trihydroxy-12,13-epoxytrichothec-9-en-8-one
• 4-Deoxynivalenol
• Dehydronivalenol
• RD-toxon
• 12,13-Epoxy-(3alpha,7alpha)-3,7,15-trihydroxy-trichothec-9-en-8-one
• Vomitoxin
• 4-Desoxynivalenol
• Desoxynivalenol
• Rd toxin
• JT37HYP23V
• Deoxynivalenol (DON)
• AC-35348
• 1ST7213
• MFCD09039270
• NSC-269144
• DTXSID3020382
• 51481-10-8
• 1ST7213-100A
• 3J6
• EX-A5479
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, (3a,7a)-
• NS00000120
• Q420518
• (1R,2R,3S,7R,9R,10R,12S)-3,10-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• VOMITOXIN [MI]
• NSC 269144
• CCRIS 7801
• HY-N6684
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, (3-alpha,7-alpha)-
• 20 - Fusarium mycotoxins in maize oil
• 4-Deoxynivalenol in acetonitrile, IRMM(R) certified Reference Material
• (2S,2'R,3'R,5'R,5a'R,6'S,9a'R)-3',6'-dihydroxy-5a'-(hydroxymethyl)-5',8'-dimethyl-2',3',4',5',5a',9a'-hexahydrospiro[oxirane-2,10'-[2,5]methanobenzo[b]oxepin]-7'(6'H)-one
• A927926
• Deoxynivalenol 100 microg/mL in Acetonitrile
• AKOS024457908
• CHEBI:10022
• DEOXYNIVALENOL [HSDB]
• (1'R,2S,2'R,3'S,7'R,9'R,10'R)-3',10'-dihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.0?,?]dodecan]-5'-en-4'-one
• 12,13-EPOXY-3-.ALPHA.,7-.ALPHA.,15-TRIHYDROXY-9-TRICHOTHECEN-8- ONE
• Deoxynivalenol(DON) Solution in Acetonitrile, 100ug/mL
• UNII-JT37HYP23V
• 3?,7?,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-one
• CS-W012154
• 3.ALPHA.,7.ALPHA.,15-TRIHYDROXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
• (3alpha,7alpha)-3,7,15-trihydroxy-12,13-epoxytrichothec-9-en-8-one
• 3alpha,7alpha,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-one
• CHEMBL513300
• SCHEMBL2694361
• AS-75858
• (3beta,7alpha)-3,7,15-Trihydroxy-12,13-Epoxytrichothec-9-En-8-One
• TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3,7,15-TRIHYDROXY-, (3- .ALPHA.,7-.ALPHA.)-
• 12,13-Epoxy-3-alpha,7-alpha,15-trihydroxy-9-trichothecen-8-one
• HSDB 7245
• Deoxynivalenol, reference material
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, (2?,3?,6?,7?,11?,12?)-
• NSC269144
• DTXSID90860630
• Trichothec-9-en-8-one,13-epoxy-3,7,15-trihydroxy-, (3.alpha.,7.alpha.)-
• 12,13-Epoxy-3.alpha.,7.alpha.,15-trihydroxy-9-trichothecen-8-one
• 3,7,15-trihydroxy-12,13-epoxytrichothec-9-en-8-one
• LINOMUASTDIRTM-UHFFFAOYSA-N
• WLN: T C665 A AX EV IO FUTJ B1 C1Q DQ F1 KQ LOV1U2 A-& BT3OX CHJ
• 3,10-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• AKOS030213236
• FT-0701701
• Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane], trichothec-9-en-8-one deriv.
• DEOXYNIVALENOL?
• 12,13-Epoxy-3alpha,7alpha,15-trihydroxy-9-trichothecen-8-one
• 12,13Epoxy3alpha,7alpha,15trihydroxy9trichothecen8one
• 12,13-Epoxy-3,7,15-trihydroxytrichothec-9-en-8-one
• 3',10'-dihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.02,7]dodecan]-5'-en-4'-one
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, (3alpha,7alpha)-
• 3a,7a,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-one
• (1R,2R,3S,7R,9R,10R,12S)-3,10-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-4-one
• Deoxynivalenol Quality Control Sample
• From maize, 2.24 ppm ( inverted exclamation markA 0.1 ppm)
• 4Deoxynivalenol
• Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), trichothec-9-en-8-one deriv.
• TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3,7,15-TRIHYDROXY-, (3-.ALPHA.,7-.ALPHA.)-
• 3-epi-DON
• 12,13-EPOXY-3-.ALPHA.,7-.ALPHA.,15-TRIHYDROXY-9-TRICHOTHECEN-8-ONE
• 3-epi-deoxynivalenol
• 3 alpha,7 alpha,15-trihydroxy-12,13-epoxytrichothec-9-en-8-one
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-(3alpha,7alpha)-
• 3',10'-dihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.02,7)dodecan)-5'-en-4'-one
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, (3.alpha.,7.alpha.)-
• DA-62777
• 4Desoxynivalenol

• MDL： MFCD09039270
• InChIKey： LINOMUASTDIRTM-QGRHZQQGSA-N
• Inchi： 1S/C15H20O6/c1-7-3-9-14(5-16,11(19)10(7)18)13(2)4-8(17)12(21-9)15(13)6-20-15/h3,8-9,11-12,16-17,19H,4-6H2,1-2H3/t8-,9-,11-,12-,13-,14-,15+/m1/s1
• SMILES： O1C([H])([H])[C@]21[C@@]1([H])[C@@]([H])(C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])O[H])[C@@]([H])(C(C(C([H])([H])[H])=C([H])[C@@]2([H])O1)=O)O[H])O[H]

Computed Properties

• Exact Mass: 296.12600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 296.126
• Heavy Atom Count: 21
• Complexity: 558
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 99.5

Experimental Properties

• LogP: -0.83770
• PSA: 99.52000
• Merck: 13,10092
• Refractive Index: 1.4359 (estimate)
• Boiling Point: 543.9°C at 760 mmHg
• Melting Point: 176-178 ºC
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: Fahrenheit: 26.6 ° f
  Celsius: -3 ° c
  
• Color/Form: 1 mg/mL
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Specific Rotation: D25+6.35° (c = 0.07 in ethanol)
• Density: 1.48

Deoxynivalenol Security Information

• Symbol:
• RTECS：YD0167000
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： 36/37/39-45
• Risk Phrases：R25; R68/20/21/22; R67; R66; R36; R20/21/22; R11; R36/37/38
• Hazard Level：6.1(a)
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• Hazard Statement： H300
• Warning Statement： P264-P301 + P310
• Storage Condition：−20°C
• PackingGroup：Ⅱ
• Risk Phrases： 25
• Signal Word：Danger
• Toxicity：LD50 i.p. in male, female mice (mg/kg): 70.0, 76.7 (Yoshizawa, Morooka)
• HazardClass：6.1(a)

Deoxynivalenol Customs Data

• HS CODE：29329990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes